5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• IUPAC Name: 5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C18H24N2O/c1-3-17-10-19-12-18(4-2,16(17)21)13-20(11-17)15(19)14-8-6-5-7-9-14/h5-9,15H,3-4,10-13H2,1-2H3
• InChI Key: ZFGICBIPGQQHGH-UHFFFAOYSA-N
• Canonical SMILES: CCC12CN3CC(C1=O)(CN(C2)C3C4=CC=CC=C4)CC
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one, also known as DETDA, is a chemical compound that belongs to the family of diazabicyclo compounds. It is widely used in the field of material science as a curing agent for polyurethane coatings and adhesives. DETDA has unique properties that make it an attractive option for various applications.

Mechanism of Action

5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one acts as a crosslinking agent in polyurethane materials. It reacts with isocyanate groups in the polyurethane to form a three-dimensional network structure, which improves the mechanical properties of the material. In drug delivery systems, 5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one can form inclusion complexes with poorly water-soluble drugs, which enhances their solubility and bioavailability.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one. However, studies have shown that it is not toxic to cells and does not cause significant adverse effects on the body.

Advantages and Limitations for Lab Experiments

5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has several advantages for lab experiments. It has a low viscosity, which makes it easy to handle and mix with other materials. It also has a long pot life, which allows for sufficient time to apply the material before it cures. However, 5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has a short gel time, which limits the amount of time available for processing the material.

Future Directions

There are several future directions for research on 5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one. One area of interest is its application in drug delivery systems. Further studies are needed to determine the optimal conditions for forming inclusion complexes with poorly water-soluble drugs. Another area of interest is its use in other applications, such as in the production of polyurethane foams and elastomers. Additionally, studies are needed to further understand the biochemical and physiological effects of 5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one.

Synthesis Methods

5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one can be synthesized through a two-step process. In the first step, 2,4,6-trimethylbenzene is reacted with ethyl acrylate to produce 5-ethyl-2,4,6-trimethyl-1,3-benzene diacrylate. In the second step, the diacrylate is reacted with ethylenediamine to produce 5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one. The purity of 5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one can be increased through recrystallization.

Scientific Research Applications

5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been extensively studied for its application as a curing agent for polyurethane coatings and adhesives. It has been shown to improve the mechanical properties of polyurethane materials, such as tensile strength, elasticity, and abrasion resistance. 5,7-diethyl-2-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has also been studied for its potential use in drug delivery systems. It has been shown to enhance the solubility and bioavailability of poorly water-soluble drugs.